Cas no 24856-00-6 (5-bromo-8-naphtholactam)

• Product Name: 5-bromo-8-naphtholactam
• CAS No: 24856-00-6
• MF: C₁₁H₆BrNO
• MW: 248.075441837311
• CID: 913348
• PubChem ID: 754763
• Update Time: 2025-06-08

5-bromo-8-naphtholactam Chemical and Physical Properties

Names and Identifiers

• 5-bromo-8-naphtholactam
• SY331218
• 6-bromobenz(cd)indol-2one
• NS00027751
• BIM-0016449.P001
• CBMicro_016418
• SCHEMBL7118963
• 6-bromo-1H-benzo[cd]indol-2-one
• 6-bromobenzo[cd]indol-2(1H)-one
• CS-0435648
• 6-bromobenz[cd]indol-2(1H)-one
• 6-bromo-benz[cd]indol-2(1H)-one
• 6-bromo-benzo[cd]indol-2(1h)-one
• DTXSID201306358
• CCG-5454
• 6-bromobenz(cd)indol-2-one
• E87856
• A936057
• 24856-00-6
• MFCD00463109
• EC 413-480-5

• Inchi： 1S/C11H6BrNO/c12-8-4-5-9-10-6(8)2-1-3-7(10)11(14)13-9/h1-5H,(H,13,14)
• InChI Key： AWNRAAVXFSTMQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C3C=1C=CC=C3C(N2)=O

Computed Properties

• Exact Mass: 246.96328
• Monoisotopic Mass: 246.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

5-bromo-8-naphtholactam Security Information

• Hazard Category Code： 22-43-50/53
• Safety Instruction： 22-24-37-60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 5-bromo-8-naphtholactam

Introduction to 5-bromo-8-naphtholactam (CAS No: 24856-00-6)

5-bromo-8-naphtholactam, identified by the Chemical Abstracts Service Number (CAS No) 24856-00-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic lactam derivative has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry and drug development. The presence of both a bromine substituent and a lactam ring makes it a valuable intermediate for constructing more complex molecules, particularly in the synthesis of bioactive agents.

The structure of 5-bromo-8-naphtholactam consists of a naphthalene core modified with a lactam functionality at the 8-position and a bromine atom at the 5-position. This arrangement imparts unique reactivity, allowing for further functionalization through various chemical transformations. The lactam ring, characterized by a nitrogen atom incorporated into the aromatic system, contributes to the compound's stability while also serving as a site for interaction with biological targets. Such structural features are highly prized in medicinal chemistry, where molecular recognition and binding affinity are critical considerations.

In recent years, 5-bromo-8-naphtholactam has been explored as a precursor in the development of novel therapeutic agents. Its brominated aromatic system is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. These reactions enable the introduction of diverse functional groups, expanding the chemical space available for drug discovery.

One notable application of 5-bromo-8-naphtholactam is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Protein-protein interactions play a pivotal role in numerous biological processes, making them attractive therapeutic targets. By leveraging the reactivity of the bromine atom and the versatility of the lactam moiety, researchers have developed libraries of compounds capable of modulating these interactions. Such efforts have led to promising candidates for treating conditions like cancer, inflammation, and neurodegenerative diseases.

Furthermore, 5-bromo-8-naphtholactam has been utilized in material science applications. Its ability to undergo controlled polymerization and cross-linking makes it a candidate for creating advanced materials with tailored properties. For instance, researchers have investigated its use in developing conductive polymers and organic semiconductors, which are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 5-bromo-8-naphtholactam typically involves multi-step organic transformations starting from commercially available precursors. A common route involves the bromination of naphthalene followed by cyclization to form the lactam ring. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 5-bromo-8-naphtholactam more accessible for research purposes.

In academic research, 5-bromo-8-naphtholactam has been employed as a scaffold for exploring new chemical reactions and transformations. Its unique reactivity profile has enabled chemists to develop innovative synthetic strategies that could be applied to other challenging molecular systems. These studies not only contribute to the advancement of organic chemistry but also provide insights into potential pharmaceutical applications.

The pharmaceutical relevance of 5-bromo-8-naphtholactam extends beyond its use as an intermediate. Several studies have demonstrated its role in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromine atom facilitates selective modifications that enhance binding affinity to target kinases, while the lactam ring contributes to metabolic stability. Such properties make it an attractive building block for drug discovery programs.

Recent developments in computational chemistry have further highlighted the potential of 5-bromo-8-naphtholactam as a pharmacophore. High-throughput virtual screening (HTVS) and molecular docking studies have identified derivatives of this compound that exhibit promising activity against various disease-related targets. These computational approaches complement traditional experimental methods, accelerating the discovery process by predicting binding modes and affinities before physical synthesis.

The biological activity of 5-bromo-8-naphtholactam has been explored through both in vitro and in vivo studies. Initial investigations revealed its ability to interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and obesity. While further research is needed to fully elucidate its mechanism of action, these findings underscore its potential as a lead compound for therapeutic development.

Future research directions may focus on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry principles are increasingly being applied to develop sustainable methods for producing compounds like 5-bromo-8-naphtholactam, ensuring that their synthesis aligns with global efforts toward environmental responsibility.

In conclusion, 5-bromo-8-naphtholactam (CAS No: 24856-00-6) is a multifaceted compound with significant applications across multiple disciplines including pharmaceuticals, materials science, and organic chemistry research. Its unique structural features make it an invaluable tool for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, 5-bromo-8-naphtholactam is poised to remain at the forefront of scientific innovation.